Cas no 1006446-52-1 (2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid
• CAS No: 1006446-52-1
• MF: C₆H₄ClF₃N₂O₂
• MW: 228.556370735168
• MDL: MFCD04969232
• CID: 1126266
• Update Time: 2025-06-08

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [4-chloro-3-(trifluoromethyl)-1h-pyrazol-1-yl]acetic Acid
• 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid

• MDL： MFCD04969232
• Inchi： 1S/C6H4ClF3N2O2/c7-3-1-12(2-4(13)14)11-5(3)6(8,9)10/h1H,2H2,(H,13,14)
• InChI Key： PXOIONIUIBRNGH-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC(=O)O)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid

Comprehensive Overview of 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid (CAS No. 1006446-52-1)

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid (CAS No. 1006446-52-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole core and trifluoromethyl functional group, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole derivatives applications", "trifluoromethyl compounds in drug discovery", and "CAS 1006446-52-1 synthesis", reflecting its relevance in modern scientific inquiries.

The structural features of 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid include a chloro substituent at the 4-position and a trifluoromethyl group at the 3-position of the pyrazole ring. These modifications enhance its reactivity and stability, making it suitable for applications in medicinal chemistry and crop protection. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with searches like "sustainable synthesis of fluorinated pyrazoles".

In pharmaceutical research, 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid is explored for its potential as a bioactive scaffold. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, key factors in drug design. Queries such as "role of trifluoromethyl in drug efficacy" and "pyrazole-based drug candidates 2023" highlight the compound's significance in addressing challenges like drug resistance and targeted therapy.

Agrochemical applications of this compound leverage its herbicidal and fungicidal properties. The chloro-trifluoromethyl combination is particularly effective in disrupting pest metabolic pathways, a topic often searched as "novel agrochemical intermediates" or "pyrazole herbicides mechanism". With growing emphasis on food security and sustainable agriculture, the demand for efficient and eco-friendly crop protection agents has never been higher.

From a synthetic perspective, CAS 1006446-52-1 serves as a precursor for more complex molecules. Chemists frequently investigate "multistep synthesis of pyrazole acids" and "fluorinated building blocks" to develop new methodologies. The compound's compatibility with cross-coupling reactions and catalysis further expands its utility, as seen in searches like "palladium-catalyzed pyrazole modifications".

Analytical characterization of 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers often seek information on "analytical methods for fluorinated compounds" or "pyrazole purity assessment", underscoring the need for precise quality control in industrial and academic settings.

In conclusion, 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid (CAS No. 1006446-52-1) represents a critical intersection of pharmaceutical innovation, agrochemical advancement, and synthetic methodology. Its multifaceted applications and alignment with contemporary scientific priorities ensure its continued prominence in research and development landscapes worldwide.